Cas no 59950-11-7 (4-phenoxybutylsulfanylbenzene)

• Product Name: 4-phenoxybutylsulfanylbenzene
• CAS No: 59950-11-7
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 1622657
• PubChem ID: 143658
• Update Time: 2025-10-31

4-phenoxybutylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-phenoxybutylsulfanylbenzene
• 1-Phenoxy-4-phenylthio-butane
• Benzene,[(4-phenoxybutyl)thio]-
• Benzene, ((4-phenoxybutyl)thio)-
• ZINC02172777
• SureCN9808097
• 4-Phenoxy-butyl-phenylsulfid
• 1-[(4-phenoxybutyl)sulfanyl]benzene
• AKOS005097323
• AC1L3NMU
• 1-Phenoxy-4-phenylthio-butane; Benzene,[(4-phenoxybutyl)thio]-; Benzene, ((4-phenoxybutyl)thio)-; ZINC02172777; SureCN9808097; 4-Phenoxy-butyl-phenylsulfid; 1-[(4-phenoxybutyl)sulfanyl]benzene; AKOS005097323; AC1L3NMU;
• 59950-11-7
• DTXSID00208660
• SCHEMBL9808097
• [(4-phenoxybutyl)sulfanyl]benzene
• IEFUOVNESVMIQY-UHFFFAOYSA-N
• [4-(Phenylsulfanyl)butoxy]benzene #
• 6G-398S

• Inchi： 1S/C16H18OS/c1-3-9-15(10-4-1)17-13-7-8-14-18-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
• InChI Key： IEFUOVNESVMIQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10794
• Monoisotopic Mass: 258.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Additional information on 4-phenoxybutylsulfanylbenzene

4-Phenoxybutylsulfanylbenzene (CAS No. 59950-11-7): A Comprehensive Overview

4-Phenoxybutylsulfanylbenzene (CAS No. 59950-11-7) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, including drug development and materials science. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and potential applications of 4-phenoxybutylsulfanylbenzene.

The chemical structure of 4-phenoxybutylsulfanylbenzene consists of a benzene ring substituted with a phenoxybutylsulfanyl group. This unique arrangement of functional groups imparts specific chemical and physical properties that make it an interesting subject for scientific investigation. The compound's molecular formula is C₁₆H₁₈O₂S, and its molecular weight is approximately 286.38 g/mol.

In recent years, the study of 4-phenoxybutylsulfanylbenzene has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized computational methods to predict the compound's electronic structure and reactivity, providing valuable insights into its behavior in different environments. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits strong electron-donating properties due to the presence of the phenoxy group, which can influence its reactivity in various chemical reactions.

The synthesis of 4-phenoxybutylsulfanylbenzene can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobenzene-1-sulfinic acid with 4-phenoxybutanethiol in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the coupling of 4-bromobenzene-1-sulfonyl chloride with 4-phenoxybutanethiol using a coupling agent like triethylamine. Both methods have been extensively studied and optimized to improve yield and reduce side reactions.

The biological activity of 4-phenoxybutylsulfanylbenzene has been a focal point of recent research. Studies have shown that this compound exhibits moderate antioxidant properties, which can be attributed to its ability to scavenge free radicals. In vitro assays have demonstrated that 4-phenoxybutylsulfanylbenzene can effectively inhibit lipid peroxidation, making it a potential candidate for use in formulations aimed at preventing oxidative stress-related diseases.

Beyond its antioxidant properties, 4-phenoxybutylsulfanylbenzene has also shown promise in the field of drug delivery systems. The compound's amphiphilic nature allows it to form micelles or vesicles in aqueous solutions, which can be utilized to encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property has led to its exploration as a carrier molecule for targeted drug delivery in cancer therapy and other diseases.

In addition to its pharmaceutical applications, 4-phenoxybutylsulfanylbenzene has found utility in materials science. Its ability to form stable self-assembled monolayers (SAMs) on various surfaces makes it an attractive candidate for surface modification and functionalization. SAMs formed from 4-phenoxybutylsulfanylbenzene have been used to create biocompatible surfaces for medical devices and sensors, as well as to enhance the performance of electronic devices by improving their electrical properties.

The environmental impact of 4-phenoxybutylsulfanylbenzene is another area of ongoing research. While preliminary studies suggest that the compound is relatively stable under environmental conditions, further investigations are needed to assess its biodegradability and potential ecological effects. Researchers are working on developing more sustainable synthesis methods that minimize waste and reduce the environmental footprint associated with the production of this compound.

In conclusion, 4-phenoxybutylsulfanylbenzene (CAS No. 59950-11-7) is a versatile compound with a wide range of potential applications in chemistry, biology, pharmaceutical research, and materials science. Its unique molecular structure and properties make it an intriguing subject for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various scientific fields.